Cas no 98534-81-7 (1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid)

• Product name: 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 98534-81-7
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.1807
• MDL: MFCD00173854
• CID: 801898
• PubChem ID: 688699

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-(trifluoromethyl)-
• 1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 5-(trifluoromethyl)-1-phenyl-1h-pyrazole-4-carboxylic acid
• Maybridge1_003788
• MLS000736334
• HMS552E04
• SMPJBTIFNUUWGQ-UHFFFAOYSA-N
• HMS2644H07
• SBB000949
• GK 01493
• SMR000338284
• S
• 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 97%
• D73183
• CHEMBL1540706
• 0IM
• MFCD00173854
• SY008408
• A845872
• SCHEMBL595690
• 1-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
• 1-Phenyl-5-trifluoromethylpyrazole-4-carboxylic acid
• BDBM50601790
• EN300-24745
• DTXSID80350959
• 11R-1154
• AKOS000200493
• FT-0608249
• CCG-243183
• Z199535914
• 98534-81-7
• CS-0059246
• DB-025637
• DTXCID50302026
• 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD00173854
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-8(10(17)18)6-15-16(9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
• InChI Key： SMPJBTIFNUUWGQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O[H])C([H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H])(F)F

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Tautomer Count: nothing
• Topological Polar Surface Area: 55.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Light brown solid
• Density: 1.338
• Melting Point: 134-138 °C (lit.)
• Boiling Point: 138.5 ℃ at 760 mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.448
• PSA: 55.12000
• LogP: 2.58930
• Solubility: Not determined

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21/22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles